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Compound of Interest

Compound Name: 2-Thiopheneacetonitrile

Cat. No.: B147512

For researchers and professionals in drug development, the safe handling and disposal of
chemical reagents like 2-Thiopheneacetonitrile are critical for ensuring laboratory safety and
environmental compliance. This guide provides essential, immediate safety and logistical
information, including operational and disposal plans for 2-Thiopheneacetonitrile (CAS No.
20893-30-5).

Hazard Profile and Safety Precautions

2-Thiopheneacetonitrile is a hazardous substance that requires careful handling. It is harmful
if swallowed, in contact with skin, or inhaled, and can cause skin and eye irritation, as well as
respiratory irritation[1]. It is also a combustible liquid. Adherence to strict safety protocols is
mandatory when working with this compound.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment
when handling 2-Thiopheneacetonitrile. This includes:

Eye Protection: Eyeshields or safety goggles.

Hand Protection: Chemical-resistant gloves.

Respiratory Protection: A dust mask (type N95 or equivalent).

Body Protection: A lab coat or other protective clothing.
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Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 2-
Thiopheneacetonitrile.

Property Value

Molecular Formula CeHsNS

Molecular Weight 123.18 g/mol

CAS Number 20893-30-5

Density 1.157 g/mL at 25 °C

Boiling Point 115-120 °C at 22 mmHg

Flash Point 102 °C (215.6 °F) - closed cup

Storage Class Code 6.1C - Combustible, acute toxic Cat. 3 / toxic

Source: Sigma-Aldrich Safety Data Sheet

Step-by-Step Disposal Protocol

The recommended method for the disposal of 2-Thiopheneacetonitrile is through a licensed
hazardous waste disposal company[2]. This ensures that the compound is managed and
destroyed in compliance with all environmental regulations, typically via high-temperature
incineration.

1. Segregation and Collection:

o Immediately segregate waste containing 2-Thiopheneacetonitrile at the point of generation.
This includes any unreacted material, contaminated solvents, and disposable labware (e.g.,
gloves, pipette tips).

» Do not mix this waste with non-hazardous materials or other incompatible chemical waste[2].

2. Waste Container Requirements:
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Use a designated, leak-proof, and chemically compatible container for both solid and liquid
waste[1][2].

The container must be kept tightly closed except when adding waste[1][2].
. Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "2-
Thiopheneacetonitrile".

Indicate the primary hazards, such as "Toxic" and "Combustible".
. Storage:

Store the sealed waste container in a designated and secure satellite accumulation area
within the laboratory.

This area should be well-ventilated, away from heat or ignition sources, and have secondary
containment to capture any potential leaks[1][2].

. Professional Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental Health
and Safety (EHS) department or a licensed hazardous waste disposal contractor[2].

Provide a complete characterization of the waste to the disposal service. Chemical waste
generators are responsible for ensuring complete and accurate classification of the waste
according to local, regional, and national regulations[3].

Spill Cleanup Procedure
In the event of a spill, follow these emergency procedures:

o Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure
adequate ventilation[1].

o Wear Appropriate PPE: Before addressing the spill, don the required personal protective
equipment as listed above.
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o Contain the Spill: Use an inert absorbent material, such as dry lime, sand, or soda ash, to
soak up the spilled liquid[1][4].

o Collect Waste: Carefully collect the absorbed material and place it into a suitable, closed,
and properly labeled container for disposal as hazardous waste[1][4].

o Decontaminate the Area: Ventilate and wash the area thoroughly after the cleanup is
complete[4].

Disposal Workflow

The following diagram illustrates the proper disposal workflow for 2-Thiopheneacetonitrile.
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Figure 1: 2-Thiopheneacetonitrile Disposal Workflow
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Figure 1: 2-Thiopheneacetonitrile Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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